Cas no 119124-61-7 (7-Oxabicyclo[4.1.0]heptane,1,5,5-trimethyl-)
119124-61-7 structure
Product Name:7-Oxabicyclo[4.1.0]heptane,1,5,5-trimethyl-
CAS No:119124-61-7
MF:C9H16O
MW:140.222743034363
CID:132087
Update Time:2024-01-25
7-Oxabicyclo[4.1.0]heptane,1,5,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]heptane,1,5,5-trimethyl-
- 7-Oxabicyclo[4.1.0]heptane, 1,5,5-trimethyl-
-
- Inchi: 1S/C9H16O/c1-8(2)5-4-6-9(3)7(8)10-9/h7H,4-6H2,1-3H3
- InChI Key: AHIVAUWCTZBWNE-UHFFFAOYSA-N
- SMILES: C12(C)C(O1)C(C)(C)CCC2
Computed Properties
- Exact Mass: 140.12
- Monoisotopic Mass: 140.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5A^2
Experimental Properties
- Density: 0.938±0.06 g/cm3(Predicted)
- Boiling Point: 154.1±8.0 °C(Predicted)
7-Oxabicyclo[4.1.0]heptane,1,5,5-trimethyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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